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Compound of Interest

Compound Name: JCC76

Cat. No.: B1672820 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

JCC76, a nimesulide analog identified by the CAS number 1021926-22-6. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in accordance with standard laboratory safety protocols. JCC76 is a cell-

permeable sulfonanilide with antiproliferative effects and should be handled with care.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of JCC76 is provided in the table

below. This information is critical for understanding the substance's characteristics and

potential hazards.
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Property Value

Chemical Name Nimesulide Analog, Compound 76

CAS Number 1021926-22-6

Molecular Formula C₂₄H₃₂N₂O₄S

Molecular Weight 444.59 g/mol

Appearance Solid, off-white

Solubility Soluble in DMSO (25 mg/mL)

Storage Temperature 2-8°C

Source: Sigma-Aldrich, Calbiochem

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific, detailed Safety Data Sheet (SDS) outlining all hazards is not publicly available

in the search results, standard precautions for handling similar chemical compounds should be

strictly followed.

Potential Hazards:

The toxicological properties have not been fully investigated.

Assume the compound is harmful if swallowed, inhaled, or absorbed through the skin.

May cause eye, skin, and respiratory tract irritation.

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

powdered material is handled, a respirator may be necessary.

Experimental Workflow and Disposal Plan
The following workflow outlines the key stages from handling JCC76 in an experimental setting

to its final disposal. Adherence to this workflow is mandatory to ensure the safety of all

laboratory personnel.
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Experimental Workflow and Disposal for JCC76

Experimental Phase

Disposal Phase

Weighing and Solution Preparation
(in chemical fume hood)

Cell Culture Treatment / 
In-vitro Assay

Data Collection and Analysis

Segregate Waste:
- Solid Waste (contaminated labware)

- Liquid Waste (unused solutions, media)

Post-Experiment Cleanup

Package and Label Waste Containers
(Hazardous Chemical Waste)

Store in Designated Satellite Accumulation Area

Arrange for Professional Disposal
(contact EHS)

Click to download full resolution via product page

JCC76 Experimental Workflow and Disposal Plan
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Detailed Disposal Procedures
Proper disposal of JCC76 and any contaminated materials is crucial to prevent environmental

contamination and ensure a safe laboratory environment.

Step 1: Segregation of Waste

Solid Waste:

Includes contaminated personal protective equipment (gloves, disposable lab coats),

plasticware (pipette tips, centrifuge tubes), and glassware.

Collect in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste:

Includes unused JCC76 solutions, contaminated cell culture media, and solvent rinses.

Collect in a designated, leak-proof, and clearly labeled hazardous waste container. Do not

mix with other incompatible waste streams.

Step 2: Packaging and Labeling

All waste containers must be securely closed.

Label each container with "Hazardous Waste" and the full chemical name: "Nimesulide

Analog, Compound 76 (JCC76), CAS: 1021926-22-6".

Indicate the primary hazard (e.g., "Toxic," "Irritant").

Step 3: Storage

Store waste containers in a designated and secure satellite accumulation area away from

general laboratory traffic.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Step 4: Final Disposal
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Do not dispose of JCC76 down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for hazardous waste.

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Spill and Emergency Procedures
In case of a spill:

Evacuate the immediate area and alert nearby personnel.

Ventilate the area if it is safe to do so.

Wear appropriate PPE (gloves, lab coat, safety goggles, and respirator if necessary).

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

Report the spill to your laboratory supervisor and EHS department.

In case of personal exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Skin: Immediately wash the affected area with soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.
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Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

By adhering to these procedures, you contribute to a safe and compliant laboratory

environment. Always consult your institution's specific safety guidelines and the most recent

Safety Data Sheet for any chemical you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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